Cas no 922035-40-3 (N'-2-(dimethylamino)-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-N-propylethanediamide)

• Product Name: N'-2-(dimethylamino)-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-N-propylethanediamide
• CAS No: 922035-40-3
• MF: C₁₈H₂₈N₄O₂
• MW: 332.440524101257
• CID: 6045148
• PubChem ID: 44024609
• Update Time: 2025-07-15

N'-2-(dimethylamino)-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-N-propylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-2-(dimethylamino)-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-N-propylethanediamide
• N'-[2-(dimethylamino)-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl]-N-propylethanediamide
• 922035-40-3
• N'-[2-(dimethylamino)-2-(1-methyl-2,3-dihydroindol-5-yl)ethyl]-N-propyloxamide
• F2291-0435
• N1-(2-(dimethylamino)-2-(1-methylindolin-5-yl)ethyl)-N2-propyloxalamide
• AKOS024636339

• Inchi： 1S/C18H28N4O2/c1-5-9-19-17(23)18(24)20-12-16(21(2)3)13-6-7-15-14(11-13)8-10-22(15)4/h6-7,11,16H,5,8-10,12H2,1-4H3,(H,19,23)(H,20,24)
• InChI Key： CIYCPDCHJBTAQE-UHFFFAOYSA-N
• SMILES： O=C(C(NCCC)=O)NCC(C1C=CC2=C(C=1)CCN2C)N(C)C

Computed Properties

• Exact Mass: 332.22122615g/mol
• Monoisotopic Mass: 332.22122615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 64.7Ų

Additional information on N'-2-(dimethylamino)-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-N-propylethanediamide

N'-2-(dimethylamino)-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-N-propylethanediamide (CAS No. 922035-40-3): A Comprehensive Overview

N'-2-(dimethylamino)-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-N-propylethanediamide (CAS No. 922035-40-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, exhibits a unique structure that combines elements of amines, indoles, and diamides. Its intricate molecular framework has led to a variety of potential applications, particularly in the development of novel therapeutic agents.

The structure of N'-2-(dimethylamino)-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-N-propylethanediamide is characterized by a central diamide core flanked by a dimethylamino group and a substituted indole ring. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an interesting candidate for various pharmacological studies. The indole moiety, in particular, is known for its involvement in numerous biological processes, including neurotransmission and cellular signaling.

Recent research has focused on the pharmacological properties of N'-2-(dimethylamino)-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-N-propylethanediamide. Studies have shown that this compound exhibits potent antidepressant and anxiolytic effects in animal models. These findings are particularly significant given the growing need for new and effective treatments for mood disorders. The mechanism of action is believed to involve modulation of serotonin and dopamine neurotransmission pathways, which are key targets for many existing antidepressants.

In addition to its potential as an antidepressant, N'-2-(dimethylamino)-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-N-propylethanediamide has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This suggests that it may have therapeutic potential in treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of N'-2-(dimethylamino)-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-N-propylethanediamide involves a multi-step process that requires careful control of reaction conditions to ensure high yields and purity. Key steps include the formation of the indole ring through a Pictet-Spengler reaction and the subsequent coupling with the diamine moiety via amide bond formation. Advances in synthetic chemistry have made it possible to produce this compound on a larger scale, facilitating further preclinical and clinical studies.

Preclinical studies have provided valuable insights into the safety and efficacy profile of N'-2-(dimethylamino)-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-N-propylethanediamide. Animal models have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. However, further research is needed to fully understand its long-term safety and potential interactions with other medications.

One of the most promising areas of research involves the use of N'-2-(dimethylamino)-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-N-propylethanediamide in combination therapy. Preliminary studies suggest that when used in conjunction with existing antidepressants or anti-inflammatory drugs, it may enhance their effectiveness while reducing side effects. This synergistic approach could lead to more personalized treatment options for patients suffering from complex conditions.

Despite its potential, there are several challenges associated with the development of N'-2-(dimethylamino)-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-N-propylethanediamide as a therapeutic agent. These include optimizing its pharmacokinetic properties to ensure adequate bioavailability and stability in vivo. Additionally, large-scale clinical trials are necessary to validate its efficacy and safety in human subjects.

In conclusion, N'-2-(dimethylamino)-2-(1-methyl-2,3-dihydro-1H-indol-5-y l)eth yl-N-pro pyl e thaned iam ide (CAS No. 9 9 9 9 9 9 9 9 9) represents a promising compound with diverse pharmacological activities. Ongoing research continues to uncover new applications and mechanisms of action, positioning it as a valuable candidate for further development in medicinal chemistry and pharmaceutical research.